Cas no 162251-01-6 (3-(2,4-Dichlorophenyl)-3-oxopropanal)
3-(2,4-Dichlorophenyl)-3-oxopropanal Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL2555582
- 3-(2,4-dichlorophenyl)-3-oxopropanal
- EN300-1125526
- CS-0350266
- 162251-01-6
- 3-(2,4-Dichlorophenyl)-3-oxopropanal
-
- Inchi: 1S/C9H6Cl2O2/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,4-5H,3H2
- InChI Key: SRLRHUIVGXJZGQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(CC=O)=O)Cl
Computed Properties
- Exact Mass: 215.9744848g/mol
- Monoisotopic Mass: 215.9744848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
3-(2,4-Dichlorophenyl)-3-oxopropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125526-0.05g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1125526-0.1g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1125526-0.25g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1125526-0.5g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1125526-1.0g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1125526-2.5g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 2.5g |
$810.0 | 2023-10-26 | |
| Enamine | EN300-1125526-5.0g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1125526-10.0g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1125526-1g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1125526-5g |
3-(2,4-dichlorophenyl)-3-oxopropanal |
162251-01-6 | 95% | 5g |
$1199.0 | 2023-10-26 |
3-(2,4-Dichlorophenyl)-3-oxopropanal Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(2,4-Dichlorophenyl)-3-oxopropanal
Recent Advances in the Study of 3-(2,4-Dichlorophenyl)-3-oxopropanal (CAS: 162251-01-6) in Chemical Biology and Pharmaceutical Research
The compound 3-(2,4-Dichlorophenyl)-3-oxopropanal (CAS: 162251-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This β-diketone derivative exhibits unique chemical properties that make it a promising candidate for the synthesis of bioactive molecules. Recent studies have focused on its role as a key intermediate in the production of heterocyclic compounds, which are widely used in medicinal chemistry for their diverse pharmacological activities.
One of the most notable advancements in the study of 3-(2,4-Dichlorophenyl)-3-oxopropanal is its application in the synthesis of novel antifungal and antibacterial agents. Researchers have demonstrated that this compound can serve as a precursor for the development of pyrazole and pyrimidine derivatives, which exhibit potent inhibitory effects against a range of pathogenic microorganisms. These findings are particularly relevant in the context of increasing antibiotic resistance, highlighting the need for new therapeutic options.
In addition to its antimicrobial properties, recent investigations have explored the potential of 3-(2,4-Dichlorophenyl)-3-oxopropanal in cancer research. Preliminary studies indicate that derivatives of this compound may exhibit cytotoxic activity against certain cancer cell lines, suggesting a possible role in the development of anticancer therapies. The mechanism of action appears to involve the inhibition of key enzymatic pathways involved in cell proliferation, although further research is needed to fully elucidate these effects.
The synthesis and characterization of 3-(2,4-Dichlorophenyl)-3-oxopropanal have also been the subject of recent methodological improvements. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to ensure the purity and structural integrity of the compound. These advancements are critical for its reliable use in both research and industrial applications, where consistency and reproducibility are paramount.
Despite these promising developments, challenges remain in the large-scale production and application of 3-(2,4-Dichlorophenyl)-3-oxopropanal. Issues such as yield optimization, environmental impact, and cost-effectiveness need to be addressed to facilitate its broader adoption in pharmaceutical manufacturing. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.
In conclusion, 3-(2,4-Dichlorophenyl)-3-oxopropanal (CAS: 162251-01-6) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in antimicrobial and anticancer drug development, coupled with recent methodological advancements, underscore its significance. Future research should focus on addressing the existing challenges and exploring new therapeutic avenues to maximize its impact on human health.
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